Cas no 1310686-58-8 (3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)-)

• Product Name: 3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)-
• CAS No: 1310686-58-8
• MF: C₂₅H₁₇F₆N₃O₂
• MW: 505.411806821823
• MDL: MFCD08447316
• CID: 4782840
• Update Time: 2025-11-05

3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)-

• MDL： MFCD08447316
• Inchi： 1S/C25H17F6N3O2/c26-24(27,28)22(35)14-20(32-16-8-3-1-4-9-16)18-12-7-13-19(34-18)21(15-23(36)25(29,30)31)33-17-10-5-2-6-11-17/h1-15,32-33H
• InChI Key： OCYKTVNHCAOGSH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2)=CC(=O)C(F)(F)F)=NC(C(NC2=CC=CC=C2)=CC(=O)C(F)(F)F)=CC=C1

Additional information on 3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)-

Market Research and Analysis of 3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)- in the Chemical-Biomedical Field

The compound 3-Buten-2-one, 4,4'-(2,6-pyridinediyl)bis[1,1,1-trifluoro-4-(phenylamino)- (CAS No. 1310686-58-8) has recently garnered significant attention in the chemical-biomedical research community. This compound exhibits unique structural properties that make it a promising candidate for various applications in drug development and therapeutic interventions.

Recent studies have highlighted its potential as a modulator of key biological pathways involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with specific protein targets has been extensively investigated through computational modeling and in vitro assays.

Market demand for such specialized compounds is driven by the increasing focus on personalized medicine and the need for novel therapeutic agents. Global suppliers are actively responding to this demand by optimizing production processes and ensuring compliance with regulatory standards.

From a research perspective, the compound's synthesis and characterization have been documented in several peer-reviewed journals. These studies provide valuable insights into its stability, bioavailability, and potential toxicity profiles.

As the field continues to evolve, further research is required to fully elucidate the compound's mechanisms of action and its suitability for clinical applications. Collaborative efforts between academia and industry will be crucial in accelerating its translation from the laboratory to the marketplace.